2-[4-Methoxy-3-(trifluoromethyl)phenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane

• IUPAC Name: 2-[4-methoxy-3-(trifluoromethyl)phenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C14H18BF3O3/c1-9-8-13(2,3)21-15(20-9)10-5-6-12(19-4)11(7-10)14(16,17)18/h5-7,9H,8H2,1-4H3
• InChI Key: ZSYHHPJUVVFKJM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)C2=CC(=C(C=C2)OC)C(F)(F)F
• Molecular Formula: C14H18BF3O3
• Molecular Weight: 302.10 g/mol

Description

2-[4-Methoxy-3-(trifluoromethyl)phenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane, or 2-MTPTD, is a boron-containing compound with a wide range of applications in synthetic organic chemistry and biochemistry. It is a highly useful reagent in synthesis due to its unique reactivity and its ability to form stable complexes with a variety of other molecules. It has also been used as a catalyst for a number of reactions, including the synthesis of organic compounds and the cleavage of peptide bonds. Additionally, it has been studied for its potential applications in biochemistry, including its ability to act as a proton acceptor and its potential to act as a carrier of small molecules across cell membranes.

Scientific Research Applications

2-MTPTD has been studied for its potential applications in scientific research. It has been used as a catalyst for a number of reactions, including the synthesis of organic compounds and the cleavage of peptide bonds. Additionally, it has been studied for its potential applications in biochemistry, including its ability to act as a proton acceptor and its potential to act as a carrier of small molecules across cell membranes. It has also been used to study the structure and function of proteins, as well as to study the interactions between proteins and small molecules.

Mechanism of Action

2-MTPTD is believed to act as a proton acceptor, meaning that it can accept protons from other molecules and transfer them to other molecules. This allows it to act as a catalyst for a number of reactions, including the synthesis of organic compounds and the cleavage of peptide bonds. Additionally, it has been suggested that 2-MTPTD can act as a carrier of small molecules across cell membranes, allowing it to facilitate the transport of molecules such as drugs and hormones.
Biochemical and Physiological Effects
2-MTPTD has been studied for its potential biochemical and physiological effects. It has been suggested that it may have the potential to act as an antioxidant, as well as to improve the activity of certain enzymes. Additionally, it has been suggested that it may have the potential to reduce inflammation and to act as an anti-cancer agent. However, further research is needed to determine the exact biochemical and physiological effects of 2-MTPTD.

Advantages and Limitations for Lab Experiments

2-MTPTD has several advantages for use in laboratory experiments. It is a highly stable compound, making it easy to store and handle. Additionally, it is relatively inexpensive and can be synthesized using a variety of methods. However, 2-MTPTD also has some limitations for use in laboratory experiments. It is a relatively slow-acting reagent, meaning that reactions may take longer to complete than with other reagents. Additionally, it is not very soluble in organic solvents, making it difficult to use in reactions that require organic solvents.

Future Directions

2-MTPTD has a wide range of potential applications in scientific research and biochemistry, and there are a number of potential future directions for its use. These include further study of its potential to act as an antioxidant, its potential to act as an anti-cancer agent, its potential to act as a proton acceptor, and its potential to act as a carrier of small molecules across cell membranes. Additionally, further research could be conducted to determine the exact biochemical and physiological effects of 2-MTPTD, as well as to develop more efficient methods for its synthesis.

Synthesis Methods

2-MTPTD can be synthesized using a variety of methods, including the reaction of 4-methoxy-3-(trifluoromethyl)phenylboronic acid and trimethylsilyl chloride in the presence of a catalytic amount of palladium(II) chloride. This reaction is typically performed in an aqueous solution of sodium carbonate and is followed by the addition of a base, such as sodium hydroxide, to deprotonate the boronic acid and form the desired product. Other methods for the synthesis of 2-MTPTD include the reaction of trimethylsilyl chloride and 4-methoxy-3-(trifluoromethyl)phenylboronic acid in the presence of a palladium catalyst, as well as the reaction of 4-methoxy-3-(trifluoromethyl)phenylboronic acid and trimethylsilyl chloride in the presence of a palladium catalyst and an aqueous solution of sodium carbonate.